Cas no 154741-31-8 (2,3-Butanedione,1-methoxy-)

2,3-Butanedione,1-methoxy- structure
2,3-Butanedione,1-methoxy- structure
Product Name:2,3-Butanedione,1-methoxy-
CAS No:154741-31-8
MF:C5H8O3
MW:116.115221977234
CID:106694
PubChem ID:23349319
Update Time:2025-04-18

2,3-Butanedione,1-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 2,3-Butanedione,1-methoxy-
    • 2,3-Butanedione, 1-methoxy- (9CI)
    • 1-Methoxybutane-2,3-dione
    • 154741-31-8
    • SCHEMBL11476490
    • Inchi: 1S/C5H8O3/c1-4(6)5(7)3-8-2/h3H2,1-2H3
    • InChI Key: AZDRNBKNCWPLMM-UHFFFAOYSA-N
    • SMILES: O(C)CC(C(C)=O)=O

Computed Properties

  • Exact Mass: 116.04734
  • Monoisotopic Mass: 116.047344113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37
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